Cas no 2228935-58-6 (2,2-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine
• CAS No: 2228935-58-6
• MF: C₁₁H₁₅F₂NS
• MW: 231.305308580399
• CID: 6335679
• PubChem ID: 165660383
• Update Time: 2025-10-12

2,2-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine
• EN300-1971764
• 2228935-58-6

• Inchi： 1S/C11H15F2NS/c12-11(13,7-14)5-8-6-15-10-4-2-1-3-9(8)10/h6H,1-5,7,14H2
• InChI Key： YPYMTLHBLHOAQO-UHFFFAOYSA-N
• SMILES： S1C=C(CC(CN)(F)F)C2=C1CCCC2

Computed Properties

• Exact Mass: 231.08932698g/mol
• Monoisotopic Mass: 231.08932698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine

Introduction to 2,2-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine (CAS No. 2228935-58-6)

2,2-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical identifier CAS No. 2228935-58-6, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of both fluorine atoms and a benzothiophene moiety in its molecular structure imparts distinct physicochemical characteristics that make it a subject of interest for medicinal chemists.

The molecular framework of 2,2-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine consists of a propanamine backbone substituted with a tetrahydropyranocyclic ring fused to a benzothiophene scaffold. The incorporation of fluorine atoms at the 2-position of the propanamine group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the benzothiophene ring is known for its role in various bioactive compounds, including antipsychotics and antiviral agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2,2-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine and biological targets. Studies have shown that this compound can interact with specific enzymes and receptors, suggesting potential therapeutic applications. For instance, its structural motif is reminiscent of molecules that have been investigated for their ability to modulate neurotransmitter systems. The tetrahydropyranocyclic ring may serve as a scaffold for further derivatization to enhance binding affinity and selectivity.

The synthesis of 2,2-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have improved the efficiency and yield of fluorinated compounds significantly. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the construction of complex heterocyclic systems with high precision.

In the realm of drug discovery, CAS No. 2228935-58-6 has been explored as a potential lead compound for developing novel therapeutics. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design. Researchers have employed high-throughput screening (HTS) techniques to assess its activity against various biological targets. Preliminary findings indicate that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways.

The pharmacokinetic properties of 2,2-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-1-amine are also under investigation. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced binding affinity and metabolic stability. Understanding these properties is crucial for designing clinical trials and predicting drug efficacy and safety. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound's behavior in vitro and in vivo.

The role of benzothiophene derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their diverse biological activities. The benzothiophene scaffold is particularly valued for its ability to cross the blood-brain barrier, making it suitable for central nervous system (CNS) drugs. The presence of a tetrahydropyranocyclic ring further enhances its potential as a pharmacophore by providing additional binding sites on biological targets.

Future research directions for CAS No. 2228935-58-6 include exploring its mechanism of action and developing analogs with improved pharmacological profiles. Computational studies can help predict how modifications to the molecular structure will affect its biological activity. Additionally, preclinical studies are necessary to evaluate its safety and efficacy in animal models before human trials can commence.

The synthesis and characterization of 2,2-difluoro-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-y l)propan -1 -amine represent a significant step forward in pharmaceutical research. Its unique combination of structural features makes it a valuable candidate for further development into a therapeutic agent. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.